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Compound of Interest

Compound Name: Dimethylethynyl-silane

Cat. No.: B14762900

Get Quote

Executive Summary
Dimethylethynylsilane (also known as ethynyldimethylsilane) is a highly versatile, bifunctional

organosilicon monomer. Featuring both a reactive silicon-hydride (Si-H) bond and a terminal

alkyne (C≡C-H), it serves as a critical building block in advanced materials science, polymer

synthesis, and orthogonal drug development. However, its low molecular weight and dual

reactive sites render it highly flammable, volatile, and moisture-sensitive. This technical guide

synthesizes the safety data sheet (SDS) hazards, physicochemical properties, and self-

validating experimental workflows required to safely and effectively harness this compound in

laboratory settings.

Chemical Identity & Physicochemical Properties
Understanding the physical properties of dimethylethynylsilane is critical for predicting its

behavior during vacuum transfers and temperature-controlled reactions.
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Property Value / Description

Chemical Name Dimethylethynylsilane (Ethynyldimethylsilane)

CAS Number 1777-04-4

Molecular Formula C₄H₈Si

Molecular Weight 84.19 g/mol

Appearance Colorless, volatile liquid

Boiling Point ~45–46 °C

Density ~0.74 g/mL at 25 °C

Solubility
Miscible in toluene, THF, and non-polar

organics; reactive with water

Hazard Identification & Safety Data (SDS Core)
As detailed in the 1[1], dimethylethynylsilane presents significant acute physical and health

hazards.

Core GHS Classifications & Causality
Flammable Liquid (Category 2):

Causality: The compound's low molecular weight and weak intermolecular forces result in

a high vapor pressure and a flash point well below 0 °C. Vapors are heavier than air and

can easily travel to ignition sources, causing flash fires.

Substance Reactive with Water (Evolves Flammable Gas):

Causality: The Si-H bond is inherently hydridic. In the presence of protic solvents (water,

alcohols) and catalyzed by trace acids or bases, it undergoes rapid solvolysis to form

silanols, evolving highly flammable hydrogen gas (H₂) and creating an explosion hazard in

closed systems.

Skin/Eye Irritation (Category 2/2A) & STOT-SE (Category 3):
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Causality: The lipophilic nature of the silane allows it to readily penetrate and defat the

lipid bilayer of the skin and mucous membranes, causing acute irritation and respiratory

discomfort upon inhalation.

Mechanistic Applications & Orthogonal Reactivity
The true value of dimethylethynylsilane lies in its orthogonal reactivity. The two functional

groups can be addressed independently without cross-interference, making it a powerful tool

for complex molecular assembly.

Si-H Functionalization: The hydridic silicon-hydrogen bond readily participates in transition-

metal-catalyzed hydrosilylation of alkenes (using Speier's or Karstedt's catalyst) or

dehydrogenative coupling.

C≡C-H Functionalization: The terminal alkyne is primed for copper-catalyzed azide-alkyne

cycloaddition (CuAAC "Click" chemistry) or palladium-catalyzed Sonogashira cross-coupling.

Advanced Polymerization: The monomer is widely utilized in the synthesis of

poly(ethynyldimethylsilane-co-dimethylsiloxanes) as reported in the 2[2], and serves as a

critical end-capping agent in the ring-opening polymerization of cyclosiloxanes as noted

by3[3].
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Orthogonal reactivity pathways of Dimethylethynylsilane in organic synthesis.

Experimental Workflows & Self-Validating Protocols
To ensure scientific integrity and safety, the following protocols are designed as self-validating

systems. Every step includes a mechanistic rationale (causality) and a built-in verification

check.

Protocol 1: Moisture-Free Schlenk Line Transfer
Because of its volatility and moisture sensitivity, dimethylethynylsilane must be handled using

rigorous air-free techniques.

Glassware Preparation: Flame-dry a Schlenk flask under high vacuum (≤ 0.1 Torr) for 5

minutes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b14762900/docs?utm_src=pdf-body-img#dimethylethynylsilane-cas-1777-04-4-comprehensive-safety-data-handling-protocols-and-mechanistic-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14762900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Causality: Removes adsorbed surface water from the glass lattice, preventing premature

hydrolysis of the Si-H bond.

Validation: Close the vacuum valve; a static vacuum level for 60 seconds validates that the

flask is completely sealed and free of micro-leaks.

Atmosphere Exchange: Backfill the flask with Argon (repeat vacuum/Argon cycle 3 times).

Causality: Argon is denser than nitrogen and provides a superior inert blanket, preventing

oxidative degradation and moisture ingress.

Reagent Transfer: Using a gas-tight syringe purged with Argon, transfer the

dimethylethynylsilane.

Causality: The compound boils at ~45 °C. Rapid, sealed transfer minimizes evaporative

loss and exposure to ambient humidity.

1. Flask Prep
Flame dry & Vacuum

2. Atmosphere
Backfill with Ar (x3)

3. Transfer
Syringe Silane

4. Reaction
Controlled Temp

5. Quenching
Slow IPA Addition
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Step-by-step Schlenk line workflow for handling moisture-sensitive silanes.

Protocol 2: Pt-Catalyzed Hydrosilylation
Reaction Setup: Dissolve the target alkene (1.0 equiv) in anhydrous toluene under Argon.

Cool the mixture to 0 °C using an ice bath.

Causality: Exothermic hydrosilylation reactions can run away; cooling manages the heat of

reaction and prevents the highly volatile silane from boiling off before reacting.

Catalyst Addition: Add Karstedt's catalyst (0.1 mol% Pt) followed by dropwise addition of

dimethylethynylsilane (1.1 equiv).

Causality: Adding the silane last ensures the Pt catalyst is pre-coordinated with the alkene,

reducing competitive silane dehydrogenative homocoupling.
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Reaction Validation: Monitor the reaction via FT-IR spectroscopy.

Validation: The complete disappearance of the characteristic Si-H stretching frequency at

~2100–2200 cm⁻¹ validates the total consumption of the silane, ensuring no reactive

hydride remains.

Quenching: Slowly add a 1:1 mixture of Isopropanol (IPA) and Toluene at 0 °C.

Causality: IPA provides a sterically hindered, mild protic source to safely decompose any

trace unreacted Si-H bonds, releasing H₂ gas slowly rather than explosively (as water

might).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CompTox Chemicals Dashboard [comptox.epa.gov]

2. tandfonline.com [tandfonline.com]

3. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Dimethylethynylsilane (CAS 1777-04-4):
Comprehensive Safety Data, Handling Protocols, and Mechanistic Applications].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14762900/docs#dimethylethynylsilane-cas-1777-04-
4-comprehensive-safety-data-handling-protocols-and-mechanistic-applications]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b14762900?utm_src=pdf-custom-synthesis#bc-rfq
https://comptox.epa.gov/dashboard/chemical/toxics-release-inventory/DTXSID50778161
https://www.tandfonline.com/doi/abs/10.1080/00914039708039761
https://pubs.acs.org/doi/10.1021/jacsau.4c00682
https://www.benchchem.com/product/b14762900/docs#dimethylethynylsilane-cas-1777-04-4-comprehensive-safety-data-handling-protocols-and-mechanistic-applications
https://www.benchchem.com/product/b14762900/docs#dimethylethynylsilane-cas-1777-04-4-comprehensive-safety-data-handling-protocols-and-mechanistic-applications
https://www.benchchem.com/product/b14762900/docs#dimethylethynylsilane-cas-1777-04-4-comprehensive-safety-data-handling-protocols-and-mechanistic-applications
https://www.benchchem.com/product/b14762900/docs#dimethylethynylsilane-cas-1777-04-4-comprehensive-safety-data-handling-protocols-and-mechanistic-applications
https://www.benchchem.com/product/b14762900/docs#dimethylethynylsilane-cas-1777-04-4-comprehensive-safety-data-handling-protocols-and-mechanistic-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14762900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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